Cas no 77189-14-1 (1H-Cyclopenta[c]furan-1-one,3,3a,6,6a-tetrahydro-, (3aR,6aS)-rel-)

• Product Name: 1H-Cyclopenta[c]furan-1-one,3,3a,6,6a-tetrahydro-, (3aR,6aS)-rel-
• CAS No: 77189-14-1
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 566586
• PubChem ID: 338681
• Update Time: 2025-04-19

1H-Cyclopenta[c]furan-1-one,3,3a,6,6a-tetrahydro-, (3aR,6aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[c]furan-1-one,3,3a,6,6a-tetrahydro-, (3aR,6aS)-rel-
• (3aS,6aS)-1,3a,4,6a-tetrahydrocyclopenta[c]furan-3-one
• (1S,5S)-3-oxabicyclo[3.3.0]oct-6-en-2-one
• 1-oxo-1,3,3a,6a-tetrahydrocyclopenta< c> furan
• 3-oxabicyclo[3.3.0]oct-6-en-2-one
• 3-oxabicyclo< 3.3.0> oct-6-en-2-one
• cis-2-methylcyclopent-3-ene-1,2'-carbolactone
• NSC 362077
• NSC-362077
• DTXSID10998444
• NSC362077
• 77189-14-1
• (3ar,6as)-3,3a,6,6a-tetra-hydro-1h-cyclopenta[c]furan-1-one
• rel-(3aR,6aS)-3,3a,6,6a-Tetrahydro-1H-cyclopenta[c]furan-1-one
• 3,3a,6,6a-Tetrahydro-1H-cyclopenta[c]furan-1-one
• (3aS,6aR)-1,3a,4,6a-tetrahydrocyclopenta[c]furan-3-one

• Inchi： 1S/C7H8O2/c8-7-6-3-1-2-5(6)4-9-7/h1-2,5-6H,3-4H2/t5-,6-/m0/s1
• InChI Key： XYRFGFRTVXZAIU-WDSKDSINSA-N
• SMILES： O1C([C@H]2CC=C[C@H]2C1)=O

Computed Properties

• Exact Mass: 124.05244
• Monoisotopic Mass: 124.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 263.1±39.0 ºC (760 Torr),
• Flash Point: 104.0±24.5 ºC,
• Refractive Index: 1.522
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• PSA: 26.3
• LogP: 0.73550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones